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Compound of Interest

Compound Name: DTSSP Crosslinker
CAS No.: 81069-02-5
Cat. No.: B1670981
Get Quote
. J

An in-depth exploration of the properties, applications, and methodologies associated with 3,3'-
Dithiobis(sulfosuccinimidyl propionate) (DTSSP), a pivotal tool in protein interaction analysis
and drug development.

Core Properties of DTSSP

DTSSP is a water-soluble, homobifunctional, and cleavable crosslinking agent widely utilized in
the study of protein-protein interactions.[1] Its key characteristics make it an invaluable reagent
for researchers aiming to capture transient or weak interactions on the cell surface.

Quantitative Data Summary

The following table summarizes the essential quantitative data for DTSSP, providing a quick
reference for experimental design.
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Property Value Reference(s)
Spacer Arm Length 12.0 A [21[31141[5]
Molecular Weight 608.51 g/mol [2][3]
Chemical Formula C14H14N2Na2014S4 [2]

Solubility Soluble in water (>6 mg/mL)

N-hydroxysulfosuccinimide

Reactive Groups
(sulfo-NHS) esters

Reactive Toward Primary amines (-NH2) [1112][3]

Reducing agents (e.g., DTT,
Cleavable by [213]14]
TCEP, 2-Mercaptoethanol)

Membrane Permeability Impermeable [2][3][4]

Mechanism of Action and Applications

DTSSP functions by covalently linking proteins that are in close proximity. Its two sulfo-NHS
esters at either end of a spacer arm react with primary amines, commonly found on the side
chains of lysine residues and the N-terminus of proteins, to form stable amide bonds. This
reaction is most efficient at a pH range of 7-9.[2]

A key feature of DTSSP is the disulfide bond within its spacer arm. This bond can be readily
cleaved by reducing agents, allowing for the separation of crosslinked proteins. This
reversibility is crucial for downstream analysis, such as mass spectrometry, as it simplifies the
identification of interacting partners.[6]

Due to the presence of sulfonate groups, DTSSP is water-soluble and does not permeate the
cell membrane.[2][7] This property makes it the ideal choice for selectively crosslinking proteins
on the extracellular surface without affecting intracellular components.[2][4]

Key Applications Include:

o Studying Cell Surface Protein Interactions: Elucidating the organization and interaction of
membrane proteins and receptors.[2][7]
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Antibody-Drug Conjugate (ADC) Development: Used as a cleavable linker in the synthesis of
ADCs.[8]

Analysis of Protein Complexes: Stabilizing protein complexes for purification and
identification.

Drug Delivery Systems: Employed in the creation of redox-responsive nanoparticles for
targeted protein delivery.[9]

Gene Delivery Platforms: Utilized in the development of viral vectors with enhanced gene
delivery capabilities.

Experimental Protocols

The following provides a generalized, detailed methodology for cell surface protein crosslinking

using DTSSP, followed by immunoprecipitation and analysis.

A. Materials and Reagents

DTSSP Crosslinker

Reaction Buffer: Phosphate Buffered Saline (PBS), pH 7.2-8.0. Avoid buffers containing
primary amines like Tris or glycine.[2][7]

Quenching Solution: 1M Tris-HCI, pH 7.5 or 1M Glycine.[7]

Reducing Agent: 10-50 mM Dithiothreitol (DTT) or TCEP in a suitable buffer at pH 8.5.[6]
Cell Lysis Buffer

Immunoprecipitation Antibodies and Beads

SDS-PAGE reagents

B. Protocol for Cell Surface Crosslinking

Cell Preparation: Wash cells twice with ice-cold PBS to remove any contaminating proteins
from the culture medium.
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o Crosslinker Preparation: Immediately before use, prepare a fresh solution of DTSSP in the
reaction buffer. Acommon starting concentration is 1-2 mM.[7]

» Crosslinking Reaction: Resuspend the cells in the DTSSP solution. Incubate for 30 minutes
at room temperature or 2 hours on ice.[7] Gentle mixing during incubation is recommended.

e Quenching: Terminate the reaction by adding the quenching solution to a final concentration
of 20-50 mM.[7] Incubate for 15 minutes at room temperature. The primary amines in the
guenching solution will react with any excess DTSSP.

o Cell Lysis: Pellet the cells by centrifugation and lyse them using a suitable lysis buffer.

» Immunoprecipitation: Proceed with your standard immunoprecipitation protocol to isolate the
protein of interest and its crosslinked partners.

o Cleavage of Crosslinks: To separate the crosslinked proteins, incubate the
immunoprecipitated complex with the reducing agent (e.g., 10-50 mM DTT) for 30 minutes at
37°C.[6]

e Analysis: Analyze the dissociated proteins by SDS-PAGE and subsequent Western blotting
or mass spectrometry.

Visualizing Workflows and Pathways
DTSSP Chemical Structure and Reaction

Caption: Chemical structure of DTSSP and its reaction with primary amines on proteins.

Experimental Workflow for Protein Interaction Analysis
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Caption: A typical experimental workflow for identifying protein-protein interactions using
DTSSP.
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Caption: DTSSP can be used to stabilize the interaction between integrins and tetraspanins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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